1-(2,6-dichlorobenzyl)-N-(3,5-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)-1-[(2,6-dichlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H12Cl4N2O2/c20-11-7-12(21)9-13(8-11)24-18(26)14-3-2-6-25(19(14)27)10-15-16(22)4-1-5-17(15)23/h1-9H,10H2,(H,24,26)
• InChI Key: FXJIUYNCUCFSHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=CC=C(C2=O)C(=O)NC3=CC(=CC(=C3)Cl)Cl)Cl
• Molecular Formula: C19H12Cl4N2O2
• Molecular Weight: 442.1 g/mol

Description

1-(2,6-dichlorobenzyl)-N-(3,5-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C19H12Cl4N2O2 and its molecular weight is 442.12. The purity is usually 95%.
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Scientific Research Applications

Electronic Properties and Interaction Landscapes

A study by Gallagher et al. (2022) examined a series of N-(chlorophenyl)pyridinecarboxamides, focusing on their electronic properties and interaction landscapes. This research provides insights into the structural similarities and hydrogen bonding modes of compounds related to 1-(2,6-dichlorobenzyl)-N-(3,5-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide, contributing to our understanding of their electronic and physicochemical characteristics Gallagher et al., 2022.

Spectroscopic Investigation

Fischer, Fleckenstein, and Hönes (1988) conducted a spectroscopic investigation of dihydronicotinamides, including compounds similar to this compound. They explored their conformation, absorption, and fluorescence characteristics, offering valuable information about the optical properties of such compounds Fischer et al., 1988.

Synthesis and Applications

Cativiela, Fernández, and Meléndez (1982) described a versatile method for preparing N-aryl-1,2-dihydro-2-oxo-3-pyridinecarboxamides, which are analogues of isonixine. This research provides a foundation for the synthesis of compounds like this compound, highlighting their potential applications in various fields, including medicinal chemistry Cativiela et al., 1982.

Polysubstituted 2-Pyridinecarboxylic Acid Derivatives

Dubois et al. (1996) explored the generation of polysubstituted 2-pyridinecarboxylic acid derivatives, providing insights into the chemical reactions and potential applications of compounds structurally related to this compound Dubois et al., 1996.

Chiral Auxiliaries for Asymmetric Synthesis

Belokon’ et al. (2002) synthesized halo-substituted N-(2-benzoylphenyl)-1-benzylpyrolidine-2-carboxamides, which have applications in the asymmetric synthesis of amino acids. Their research offers insights into the use of structurally similar compounds to this compound in synthesizing chiral molecules Belokon’ et al., 2002.

Inverse Agonists Synthesis

Meurer et al. (2005) discussed the synthesis of 5,6-diarylpyridines as human CB1 inverse agonists, a field relevant to compounds like this compound. This research contributes to understanding the therapeutic potential of such compounds in medicinal chemistry Meurer et al., 2005.